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Compound of Interest

Compound Name: C.I.Acid Violet 47

Cat. No.: B1172477 Get Quote

C.I. Direct Violet 47: A Technical Overview
C.I. Name: C.I. Direct Violet 47 C.I. Number: 25410 CAS Number: 13011-70-6 Chemical Class:

Double Azo

This document provides a technical summary of the chemical and physical properties of C.I.

Direct Violet 47, an azo dye used in various industrial applications.

Molecular Formula and Weight
C.I. Direct Violet 47 is a copper complex. The molecular formula and weight can be

represented in two ways: for the parent molecule and for the dicopper complex. The presence

of copper significantly impacts the molecular weight.

Attribute Value Source

Molecular Formula (Parent) C₃₃H₃₆N₁₀O₁₇S₄ [1]

Molecular Weight (Parent) 972.96 g/mol [1]

Molecular Formula (Dicopper

Complex)
C₃₃H₃₂Cu₂N₁₀O₁₇S₄ [2][3]

Molecular Weight (Dicopper

Complex)
1096.0 g/mol [2][3]
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Physicochemical Properties
Property Description Source

Appearance Brown powder [1][3]

Solubility

Soluble in water (forms a red-

light purple solution) and

ethanol.

[1][3]

Reactivity with Acid

In strong sulfuric acid, the dye

is product red, which turns into

a red-light brown upon dilution.

Adding strong hydrochloric

acid to the dye solution results

in a wine-red precipitate.

[1][3]

Reactivity with Base

The color remains unchanged

with the addition of 10%

sulfuric acid or dilute sodium

hydroxide solution. A thick

sodium hydroxide solution

produces a red precipitate.

[1][3]

Dyeing Properties

In the dyeing process, the

presence of copper ions can

darken the color, while iron

ions cause a slight yellowing.

[1]

Manufacturing Process
The synthesis of C.I. Direct Violet 47 involves a multi-step chemical process starting from key

raw materials.

Raw Materials:

5-Amino-4-methoxy-2-nitrobenzenesulfonic acid

6-Hydroxynaphthalene-2-sulfonic acid (Schaeffer's acid)
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Phosgene

Copper Sulfate Solution

Methodology:

Diazotization: 5-Amino-4-methoxy-2-nitrobenzenesulfonic acid undergoes diazotization.

Coupling: The resulting diazo compound is coupled with 6-Hydroxynaphthalene-2-sulfonic

acid to form a monoazo dye.

Reduction: The nitro group of the monoazo dye is reduced to an amino group.

Phosgenation: The product from the reduction step is then treated with phosgene.

Complexation: Finally, the molecule is treated with a boiling copper sulfate solution, leading

to the formation of the copper complex.

Isolation: The final product is isolated as an ammonium salt.[1][3]

Below is a diagram illustrating the manufacturing workflow.
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Step 1: Monoazo Dye Synthesis

Step 2: Intermediate Formation

Step 3: Final Product Formation

5-Amino-4-methoxy-2-
nitrobenzenesulfonic acid

Diazotization of A 6-Hydroxynaphthalene-2-sulfonic acid

Coupling with B

Monoazo Dye

Reduction of Nitro Group

Amino Intermediate

Phosgenation

Urea Derivative

Complexation

Copper Sulfate Solution

C.I. Direct Violet 47
(Ammonium Salt)

Click to download full resolution via product page

Manufacturing workflow for C.I. Direct Violet 47.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1172477?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications
C.I. Direct Violet 47 is primarily used for dyeing and printing on cotton, viscose, and silk fabrics.

[1][3] It also finds application in the coloring of paper, leather, and soap.[1]

Note: As C.I. Direct Violet 47 is an industrial dye, information regarding its biological signaling

pathways or detailed experimental protocols for research and drug development applications is

not available in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

http://www.worlddyevariety.com/direct-dyes/direct-violet-47.html
https://www.chembk.com/en/chem/Direct%20violet%2047%20(C.I.%2025410)
http://www.worlddyevariety.com/direct-dyes/direct-violet-47.html
https://www.benchchem.com/product/b1172477?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/direct-dyes/direct-violet-47.html
https://pubchem.ncbi.nlm.nih.gov/compound/Direct-Violet-47
https://pubchem.ncbi.nlm.nih.gov/compound/Direct-Violet-47
https://www.chembk.com/en/chem/Direct%20violet%2047%20(C.I.%2025410)
https://www.benchchem.com/product/b1172477#c-i-direct-violet-47-molecular-formula-and-weight
https://www.benchchem.com/product/b1172477#c-i-direct-violet-47-molecular-formula-and-weight
https://www.benchchem.com/product/b1172477#c-i-direct-violet-47-molecular-formula-and-weight
https://www.benchchem.com/product/b1172477#c-i-direct-violet-47-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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